Cas no 21517-05-5 (3,6-Dimethyl[1,2,4]triazolo[3,4-a]phthalazine)

3,6-Dimethyl[1,2,4]triazolo[3,4-a]phthalazine structure
21517-05-5 structure
Product Name:3,6-Dimethyl[1,2,4]triazolo[3,4-a]phthalazine
CAS No:21517-05-5
MF:C11H10N4
MW:198.22390127182
CID:2835901
PubChem ID:13185783
Update Time:2025-04-21

3,6-Dimethyl[1,2,4]triazolo[3,4-a]phthalazine Chemical and Physical Properties

Names and Identifiers

    • DTXSID90525813
    • 3,6-Dimethyl[1,2,4]triazolo[3,4-a]phthalazine
    • 21517-05-5
    • SCHEMBL26667284
    • Inchi: 1S/C11H10N4/c1-7-9-5-3-4-6-10(9)11-13-12-8(2)15(11)14-7/h3-6H,1-2H3
    • InChI Key: YLIQBTQJJIWRSF-UHFFFAOYSA-N
    • SMILES: N12C(C)=NN=C1C1C=CC=CC=1C(C)=N2

Computed Properties

  • Exact Mass: 198.090546336Da
  • Monoisotopic Mass: 198.090546336Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.1Ų
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